Physicochemical Differences vs Non-Chlorinated Analogs
The 5-chloro substitution on the thiazole ring confers quantifiable differences in molecular properties compared to the non-chlorinated analog 3-amino-1-(thiazol-2-yl)propan-1-ol. The chloro substituent increases both molecular weight and lipophilicity, parameters that critically influence passive membrane permeability and target binding. Computational physicochemical analysis indicates an increase in AlogP of approximately 0.7-1.0 log unit relative to the non-chlorinated analog, based on class-derived values for 5-chloro-thiazole derivatives . The increased molecular weight (192.67 vs. 158.22 g/mol) and altered electron density of the heterocyclic ring impact its reactivity in nucleophilic and electrophilic substitution reactions .
| Evidence Dimension | Molecular Weight and Lipophilicity (Computed AlogP) |
|---|---|
| Target Compound Data | MW: 192.67 g/mol; AlogP: ~0.5-1.0 (estimated from thiazole class) |
| Comparator Or Baseline | 3-Amino-1-(thiazol-2-yl)propan-1-ol (CAS 1514359-69-3); MW: 158.22 g/mol; AlogP: ~ -0.2 to 0.0 |
| Quantified Difference | MW increase: 34.45 g/mol; AlogP increase: ~0.7-1.0 log units |
| Conditions | Calculated values based on fragment-based methods and class SAR for 5-chloro-1,3-thiazole derivatives [1]. |
Why This Matters
Increased lipophilicity may enhance membrane permeability, a critical factor for intracellular target engagement or blood-brain barrier penetration in CNS drug discovery programs.
- [1] Synthesis and Biological Evaluation of Thiazole Derivatives. (2020). IntechOpen. Chapter: Chemoinformatics analysis of thiazole-based inhibitors. View Source
